2-[2-ethyl-2-methyl-4-(4-methylphenyl)oxan-4-yl]acetic acid

• IUPAC Name: 2-[2-ethyl-2-methyl-4-(4-methylphenyl)oxan-4-yl]acetic acid
• InChI: InChI=1S/C17H24O3/c1-4-16(3)12-17(9-10-20-16,11-15(18)19)14-7-5-13(2)6-8-14/h5-8H,4,9-12H2,1-3H3,(H,18,19)
• InChI Key: JIZLCLRKAOQRQP-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CC(CCO1)(CC(=O)O)C2=CC=C(C=C2)C)C
• Molecular Formula: C17H24O3
• Molecular Weight: 276.4 g/mol

Description

2-[2-ethyl-2-methyl-4-(4-methylphenyl)oxan-4-yl]acetic acid is an organic compound with a complex structure that includes an oxane ring substituted with ethyl, methyl, and methylphenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-ethyl-2-methyl-4-(4-methylphenyl)oxan-4-yl]acetic acid typically involves multi-step organic reactions. One common method includes the formation of the oxane ring followed by the introduction of the acetic acid moiety. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, including the use of continuous flow reactors to optimize reaction conditions and improve efficiency. The choice of reagents and catalysts is crucial to minimize by-products and ensure the scalability of the process.

Chemical Reactions Analysis

Types of Reactions

2-[2-ethyl-2-methyl-4-(4-methylphenyl)oxan-4-yl]acetic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to alter the oxidation state of the compound.

Substitution: Common in organic chemistry, this reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Substitution: Conditions often involve nucleophiles or electrophiles depending on the desired substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids or ketones, while reduction could produce alcohols or alkanes.

Scientific Research Applications

2-[2-ethyl-2-methyl-4-(4-methylphenyl)oxan-4-yl]acetic acid has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2-[2-ethyl-2-methyl-4-(4-methylphenyl)oxan-4-yl]acetic acid exerts its effects involves interactions with specific molecular targets. These targets could include enzymes or receptors that play a role in various biochemical pathways. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-ethyl-4-methylimidazole: Another compound with a similar structure but different functional groups.

4-hydroxy-2-quinolones: Compounds with a similar ring structure but different substituents.

Uniqueness

2-[2-ethyl-2-methyl-4-(4-methylphenyl)oxan-4-yl]acetic acid is unique due to its specific combination of substituents and the presence of the oxane ring